5-Cyclopropyl-3-[1-(2,2-dimethoxyethyl)piperidin-4-yl]-1,2,4-oxadiazole

• IUPAC Name: 5-cyclopropyl-3-[1-(2,2-dimethoxyethyl)piperidin-4-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C14H23N3O3/c1-18-12(19-2)9-17-7-5-10(6-8-17)13-15-14(20-16-13)11-3-4-11/h10-12H,3-9H2,1-2H3
• InChI Key: VKEZEXRSLBGQPC-UHFFFAOYSA-N
• Canonical SMILES: COC(CN1CCC(CC1)C2=NOC(=N2)C3CC3)OC
• Molecular Formula: C14H23N3O3
• Molecular Weight: 281.35 g/mol

Description

5-Cyclopropyl-3-[1-(2,2-dimethoxyethyl)piperidin-4-yl]-1,2,4-oxadiazole is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains an oxadiazole ring, which is known for its biological activities.

Mechanism of Action

The mechanism of action of 5-Cyclopropyl-3-[1-(2,2-dimethoxyethyl)piperidin-4-yl]-1,2,4-oxadiazole is not fully understood. However, it is believed to act through the modulation of various neurotransmitter systems in the brain. It has been found to enhance the levels of acetylcholine, dopamine, and serotonin in the brain, which are known to play a crucial role in cognitive function, mood regulation, and motor control.
Biochemical and Physiological Effects
5-Cyclopropyl-3-[1-(2,2-dimethoxyethyl)piperidin-4-yl]-1,2,4-oxadiazole has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β, interleukin-6, and tumor necrosis factor-α. It has also been found to increase the levels of anti-inflammatory cytokines such as interleukin-10. Additionally, it has been shown to reduce oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 5-Cyclopropyl-3-[1-(2,2-dimethoxyethyl)piperidin-4-yl]-1,2,4-oxadiazole is its ability to cross the blood-brain barrier, making it an ideal candidate for the treatment of neurological disorders. It also exhibits a high degree of selectivity towards its target receptors, reducing the risk of off-target effects. However, one of the limitations of this compound is its relatively short half-life, which may limit its therapeutic efficacy.

Future Directions

There are several future directions for the study of 5-Cyclopropyl-3-[1-(2,2-dimethoxyethyl)piperidin-4-yl]-1,2,4-oxadiazole. One of the areas of interest is the development of more potent analogs with improved pharmacokinetic properties. Additionally, further studies are needed to elucidate the exact mechanism of action and identify the specific receptor targets of this compound. Finally, more extensive preclinical and clinical studies are needed to evaluate the safety and efficacy of this compound for the treatment of various neurological disorders.
Conclusion
In conclusion, 5-Cyclopropyl-3-[1-(2,2-dimethoxyethyl)piperidin-4-yl]-1,2,4-oxadiazole is a novel compound that exhibits significant potential for the treatment of various neurological disorders. It has been extensively studied for its anti-inflammatory, analgesic, and anticonvulsant activities and has been explored for its potential use as a cognitive enhancer and anxiolytic agent. While further studies are needed to fully understand its mechanism of action and evaluate its safety and efficacy, this compound holds significant promise for the development of novel therapeutics for neurological disorders.

Synthesis Methods

The synthesis of 5-Cyclopropyl-3-[1-(2,2-dimethoxyethyl)piperidin-4-yl]-1,2,4-oxadiazole involves a multi-step process. The first step involves the reaction of 2,2-dimethoxyethylamine with cyclopropylcarbonyl chloride to form the corresponding amide. The amide is then subjected to cyclization with hydrazine hydrate and phosphorus oxychloride to form the oxadiazole ring. The final step involves the reaction of the oxadiazole with 4-piperidone hydrochloride to form the target compound.

Scientific Research Applications

5-Cyclopropyl-3-[1-(2,2-dimethoxyethyl)piperidin-4-yl]-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields. It has been found to exhibit significant anti-inflammatory, analgesic, and anticonvulsant activities. It has also been studied for its potential use as a cognitive enhancer and anxiolytic agent. Additionally, it has been explored for its potential applications in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.